3-[[2-(3,4-Dimethoxyphenyl)ethylamino]methyl]phenol

• CAS No.: 32372-76-2
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol
• IUPAC Name: 3-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]phenol
• InChI: InChI=1S/C17H21NO3/c1-20-16-7-6-13(11-17(16)21-2)8-9-18-12-14-4-3-5-15(19)10-14/h3-7,10-11,18-19H,8-9,12H2,1-2H3
• InChI Key: JAGJFVZLYLMWBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNCC2=CC(=CC=C2)O)OC

Description

3-[[2-(3,4-Dimethoxyphenyl)ethylamino]methyl]phenol (CAS: 32372-76-2) is a phenolic derivative characterized by a 3,4-dimethoxyphenyl group linked via an ethylamino-methyl bridge to a phenolic hydroxyl group. Safety data indicate standard handling precautions for phenolic compounds, including respiratory protection and skin/eye irritation mitigation .

Comparison with Similar Compounds

KT-362

• Structure: 1-(3,4-dihydro-2H-1,5-benzothiazepin-5-yl)-3-[2-(3,4-dimethoxyphenyl)ethylamino]propan-1-one
• Key Features: Incorporates a benzothiazepine core and the 3,4-dimethoxyphenylethylamino group.
• Activity : Class IV antiarrhythmic agent with calcium channel-blocking properties. Demonstrates efficacy in reducing cardiac arrhythmias in preclinical models .
• Divergence: The benzothiazepine moiety enhances calcium channel selectivity, unlike 3-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]phenol, which lacks this heterocyclic system.

Ecastolol

• Structure: N-[4-[3-[2-(3,4-Dimethoxyphenyl)ethylamino]-2-hydroxypropoxy]-3-isoxazol-5-yl-phenyl]butanamide (CAS: 77695-52-4)
• Key Features : Contains a β-hydroxypropoxy linker and an isoxazole ring.
• Activity : Beta-adrenergic receptor antagonist (beta-blocker) with vasodilatory effects. Used experimentally for hypertension and angina .
• Divergence: The addition of a butanamide group and isoxazole ring enhances receptor binding specificity compared to the simpler phenolic structure of 3-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]phenol.

3-[[2-[[2-(3,4-Dimethoxyphenyl)ethyl]amino]-2-oxoethyl]amino]benzamide (HY-U00122)

• Structure: Benzamide derivative with a 3,4-dimethoxyphenylethylamino side chain.
• Activity: Exploratory-stage compound with unconfirmed bioactivity.

1-[2-(3,4-Dimethoxyphenyl)ethylamino]-3-[(E)-1-[4-(dimethylamino)phenyl]ethylideneamino]oxypropan-2-ol (CAS: 89331-51-1)

• Structure: Complex propanol derivative with dual amine functionalities.
• Activity: Limited data; structural features suggest possible adrenergic or kinase modulation. NSC382271 designation indicates early-stage investigational use .
• Divergence: The extended oxypropanol chain and dimethylaminophenyl group introduce steric and electronic differences, likely shifting target specificity.

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Pharmacological Class	Key Structural Divergence
3-[[2-(3,4-Dimethoxyphenyl)ethylamino]methyl]phenol	32372-76-2	C₁₇H₂₁NO₃	Undefined (Research Compound)	Phenolic hydroxyl, minimal substitution
KT-362	N/A	C₂₃H₂₉N₃O₃S	Class IV Antiarrhythmic	Benzothiazepine core
Ecastolol	77695-52-4	C₂₆H₃₃N₃O₆	Beta-Blocker	Isoxazole ring, β-hydroxypropoxy linker
HY-U00122	N/A	C₁₉H₂₃N₃O₄	Exploratory Drug Candidate	Benzamide substitution
NSC382271	89331-51-1	C₂₃H₃₃N₃O₄	Early-Stage Investigational Agent	Oxypropanol chain, dimethylaminophenyl

Key Research Findings

Bioactivity Trends: The 3,4-dimethoxyphenylethylamino motif is critical for calcium channel modulation (KT-362) and beta-adrenergic antagonism (Ecastolol). The phenolic hydroxyl in 3-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]phenol may confer antioxidant properties, akin to phenolic acids in Salvia miltiorrhiza , though direct evidence is lacking. Structural complexity (e.g., benzothiazepine in KT-362) correlates with enhanced target specificity, whereas simpler analogs like HY-U00122 remain exploratory .